Cas no 1334203-60-9 (3-methanesulfonylbutan-2-amine)

• Product Name: 3-methanesulfonylbutan-2-amine
• CAS No: 1334203-60-9
• MF: C₅H₁₃NO₂S
• MW: 151.22722029686
• CID: 5168670
• PubChem ID: 13952299
• Update Time: 2025-11-02

3-methanesulfonylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonylbutan-2-amine
• 2-Butanamine, 3-(methylsulfonyl)-

• Inchi： 1S/C5H13NO2S/c1-4(6)5(2)9(3,7)8/h4-5H,6H2,1-3H3
• InChI Key： JWUIFZAEERKLCA-UHFFFAOYSA-N
• SMILES： S(C)(C(C)C(C)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: -0.5
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 3-methanesulfonylbutan-2-amine

3-Methanesulfonylbutan-2-amine (CAS 1334203-60-9): A Comprehensive Overview of Properties and Applications

3-Methanesulfonylbutan-2-amine (CAS 1334203-60-9) is an organosulfur compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This methanesulfonyl derivative combines an amine functional group with a sulfonyl moiety, creating versatile reactivity patterns that make it valuable for various synthetic applications.

The molecular structure of 3-methanesulfonyl-2-aminobutane features a four-carbon backbone with strategically positioned functional groups. This arrangement contributes to its polar characteristics and influences its solubility profile, making it soluble in many organic solvents while maintaining moderate water solubility. Researchers have noted its stability under standard laboratory conditions, though proper storage away from strong oxidizers is recommended.

In pharmaceutical development, 3-methanesulfonylbutan-2-amine CAS 1334203-60-9 serves as a valuable building block for drug discovery. Its molecular framework appears in several investigational compounds targeting neurological conditions, with particular interest in its potential as a modulator of specific neurotransmitter systems. Recent studies suggest possible applications in developing treatments for cognitive disorders, though clinical research remains in early stages.

The compound's synthetic utility extends beyond medicinal chemistry. Organic chemists utilize 3-methanesulfonylbutan-2-amine as a precursor for more complex molecules, taking advantage of both the amine and sulfonyl groups for subsequent transformations. Its reactivity allows for selective modifications, making it particularly useful in multistep synthesis protocols where controlled functionalization is required.

From a physicochemical perspective, 3-methanesulfonyl-2-aminobutane typically presents as a white to off-white crystalline solid at room temperature. Analytical characterization reveals distinct spectral features in both infrared and nuclear magnetic resonance spectroscopy, providing clear identification markers for quality control purposes. The compound's melting point and other thermal properties have been well-documented in technical literature.

Recent advancements in green chemistry have explored more sustainable production methods for 3-methanesulfonylbutan-2-amine 1334203-60-9. Researchers are investigating catalytic processes that reduce solvent waste and improve atom economy in its synthesis. These developments align with growing industry demands for environmentally friendly chemical production while maintaining high purity standards.

Quality specifications for 3-methanesulfonylbutan-2-amine typically require high purity levels (often >98%) for research applications. Analytical methods including HPLC, GC-MS, and elemental analysis are commonly employed to verify the compound's identity and purity. Proper handling procedures recommend using standard laboratory protective equipment, though the compound doesn't present significant handling hazards when used appropriately.

The commercial availability of CAS 1334203-60-9 has increased in recent years to meet growing research demand. Several specialty chemical suppliers now offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing structures typically reflect the purification level and quantity ordered, with custom synthesis options available for specific isotopic or structural variants.

Looking toward future applications, 3-methanesulfonyl-2-aminobutane continues to attract interest in materials science. Preliminary studies suggest potential utility in designing novel functional materials, particularly where controlled molecular interactions are desired. Its dual functionality may enable the development of advanced polymers or surface modification agents with tailored properties.

For researchers working with 3-methanesulfonylbutan-2-amine, proper documentation and regulatory compliance remain essential considerations. While not classified as hazardous under standard regulations, maintaining accurate records of its use supports responsible research practices. The compound's growing importance in various fields ensures continued investigation into its properties and potential applications across scientific disciplines.

In analytical applications, 3-methanesulfonylbutan-2-amine CAS 1334203-60-9 has shown utility as a reference standard and analytical marker. Its well-defined spectral characteristics make it suitable for method development and calibration in various chromatographic and spectroscopic techniques. This application benefits particularly from the compound's stability and reproducibility in analytical systems.

The scientific literature regarding 3-methanesulfonyl-2-aminobutane continues to expand, with new publications regularly reporting on its synthetic applications and derivative chemistry. Researchers are encouraged to consult current literature for the latest developments, as understanding of this compound's full potential continues to evolve through ongoing investigation in academic and industrial laboratories worldwide.